Cas no 1122090-39-4 (Ethyl 5-bromo-4-methylpicolinate)

Ethyl 5-bromo-4-methylpicolinate is a brominated picolinate ester with a molecular formula of C₉H₁₀BrNO₂. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both bromine and methyl substituents on the pyridine ring enhances its reactivity, enabling selective functionalization in cross-coupling reactions such as Suzuki or Stille couplings. Its ester group further facilitates derivatization into carboxylic acids or amides. The compound is characterized by high purity and stability, making it suitable for precision applications in medicinal chemistry and material science. Proper handling under inert conditions is recommended to preserve its integrity.
Ethyl 5-bromo-4-methylpicolinate structure
1122090-39-4 structure
Product Name:Ethyl 5-bromo-4-methylpicolinate
CAS No:1122090-39-4
MF:C9H10BrNO2
MW:244.085201740265
MDL:MFCD21604170
CID:1084120
PubChem ID:66933529
Update Time:2025-09-28

Ethyl 5-bromo-4-methylpicolinate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-bromo-4-methylpicolinate
    • 5-bromo-4-methyl-pyridine-2-carboxylic acid ethyl ester
    • Ethyl 5-​bromo-​4-​methylpicolinate
    • Ethyl 5-bromo-4-methyl-2-pyridinecarboxylate
    • Ethyl 5-bromo-4-methylpyridine-2-carboxylate
    • 5-Bromo-2-carboxy-4-methylpyridine
    • 5-Bromo-4-methylpicolinic acid
    • 5-bromo-4-methyl-pyridine-2-carboxylic acid
    • 5-bromo-4-methylpyridine-2-carboxylic acid ethyl ester
    • AB41173
    • ANW-50909
    • CTK8B5893
    • SureCN1180456
    • VFJXPOLLIIQEFS-UHFFFAOYSA-N
    • CS-0194441
    • MFCD21604170
    • AKOS017343827
    • DB-370455
    • E92094
    • 1122090-39-4
    • SCHEMBL1179347
    • MDL: MFCD21604170
    • Inchi: 1S/C9H10BrNO2/c1-3-13-9(12)8-4-6(2)7(10)5-11-8/h4-5H,3H2,1-2H3
    • InChI Key: VFJXPOLLIIQEFS-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(=O)OCC)C=C1C

Computed Properties

  • Exact Mass: 242.98949g/mol
  • Monoisotopic Mass: 242.98949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 39.2Ų

Ethyl 5-bromo-4-methylpicolinate Pricemore >>

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Additional information on Ethyl 5-bromo-4-methylpicolinate

Comprehensive Overview of Ethyl 5-bromo-4-methylpicolinate (CAS No. 1122090-39-4)

Ethyl 5-bromo-4-methylpicolinate (CAS No. 1122090-39-4) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. This ester derivative of picolinic acid features a bromine substitution at the 5-position and a methyl group at the 4-position, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C9H10BrNO2, and unique structural properties have garnered significant attention in recent years, particularly in the context of drug discovery and catalysis.

The growing demand for heterocyclic compounds like Ethyl 5-bromo-4-methylpicolinate is driven by their applications in designing kinase inhibitors and biodegradable materials. Researchers frequently search for "synthesis of ethyl 5-bromo-4-methylpicolinate" or "CAS 1122090-39-4 suppliers," reflecting its commercial and academic relevance. Recent studies highlight its role in green chemistry initiatives, where it serves as a precursor for eco-friendly catalysts. Additionally, its low toxicity profile aligns with the increasing focus on sustainable chemical processes.

From a technical perspective, Ethyl 5-bromo-4-methylpicolinate exhibits excellent solubility in organic solvents such as dichloromethane and tetrahydrofuran, facilitating its use in cross-coupling reactions. Its melting point (typically 45–50°C) and stability under inert conditions make it suitable for high-temperature applications. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a critical factor for industries requiring high-precision intermediates.

Innovations in catalytic methodologies have further expanded the utility of CAS 1122090-39-4. For instance, its incorporation into palladium-catalyzed reactions enables efficient C-C bond formation, a cornerstone of modern organic synthesis. Users often inquire about "alternative routes to ethyl 5-bromo-4-methylpicolinate" or "scalable production methods," underscoring the need for cost-effective and reproducible protocols. Recent patents describe its use in LED materials and flexible electronics, tapping into the booming renewable energy sector.

Quality control measures for Ethyl 5-bromo-4-methylpicolinate emphasize compliance with ISO standards and REACH regulations. Suppliers often provide certificates of analysis (CoA) detailing parameters like residual solvent levels and heavy metal content. These documents address frequent customer queries such as "how to store ethyl 5-bromo-4-methylpicolinate" (recommended: under nitrogen at −20°C) or "compatibility with common reagents."

In conclusion, Ethyl 5-bromo-4-methylpicolinate (CAS No. 1122090-39-4) represents a critical building block in contemporary chemistry. Its adaptability to flow chemistry systems and compatibility with microwave-assisted synthesis positions it at the forefront of industrial innovation. As interest in tailor-made intermediates grows, this compound is poised to play an even more prominent role in advancing life sciences and advanced materials.

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